molecular formula C15H21NO5S B8587387 3-[Cyclohexyl(methyl)sulfamoyl]-4-methoxybenzoic acid

3-[Cyclohexyl(methyl)sulfamoyl]-4-methoxybenzoic acid

Cat. No.: B8587387
M. Wt: 327.4 g/mol
InChI Key: RBPWTRMXZKCORZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[Cyclohexyl(methyl)sulfamoyl]-4-methoxybenzoic acid is a useful research compound. Its molecular formula is C15H21NO5S and its molecular weight is 327.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H21NO5S

Molecular Weight

327.4 g/mol

IUPAC Name

3-[cyclohexyl(methyl)sulfamoyl]-4-methoxybenzoic acid

InChI

InChI=1S/C15H21NO5S/c1-16(12-6-4-3-5-7-12)22(19,20)14-10-11(15(17)18)8-9-13(14)21-2/h8-10,12H,3-7H2,1-2H3,(H,17,18)

InChI Key

RBPWTRMXZKCORZ-UHFFFAOYSA-N

Canonical SMILES

CN(C1CCCCC1)S(=O)(=O)C2=C(C=CC(=C2)C(=O)O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-(Cyclohexyl-methyl-sulfamoyl)-4-methoxy-benzoic acid methyl ester (1.50 g, 4.39 mmol) in 1,4 dioxane (40 ml) is treated with 2 N NaOH (10 ml) and the resulting solution is stirred at room temperature for 21 hours. The solvent is removed in vacuo and ice cold 2 N HCl (25 ml) is added and the white solid which forms is extracted into DCM (150 ml). The organic layer is washed with water, dried (MgSO4) and the solvent removed in vacuo to yield the title compound as a white solid; [M−1]− 326.
Name
3-(Cyclohexyl-methyl-sulfamoyl)-4-methoxy-benzoic acid methyl ester
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One

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